Cas no 14711-85-4 (Propanoic acid,2,2'-oxybis-, (R*,R*)- (9CI))

Propanoic acid,2,2'-oxybis-, (R*,R*)- (9CI) structure
14711-85-4 structure
Product Name:Propanoic acid,2,2'-oxybis-, (R*,R*)- (9CI)
CAS No:14711-85-4
MF:C6H10O5
MW:162.140602588654
CID:220303
PubChem ID:5354768
Update Time:2025-04-19

Propanoic acid,2,2'-oxybis-, (R*,R*)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2,2'-oxybis-, (R*,R*)- (9CI)
    • (2R)-2-[(1R)-1-carboxyethoxy]propanoic acid
    • (2R)-2-[(2R)-1-hydroxy-1-oxopropan-2-yl]oxypropanoic acid
    • AC1NS688
    • AG-D-91929
    • CTK4C5264
    • DD-(+)-Dilactylsaeure
    • L-dilactylic acid
    • L-Dilactylsaeure
    • NSC18705
    • Propanoicacid, 2,2'-oxybis-, (R*,R*)-(?A'A A'A currency)-
    • Propionic acid, 2,2'-oxydi-, (?A'A A'A currency)- (8CI)
    • 14711-85-4
    • DTXSID00417851
    • NSC-18705
    • Inchi: 1S/C6H10O5/c1-3(5(7)8)11-4(2)6(9)10/h3-4H,1-2H3,(H,7,8)(H,9,10)/t3-,4-/m1/s1
    • InChI Key: FBYFHODQAUBIOO-QWWZWVQMSA-N
    • SMILES: O([C@@H](C(=O)O)C)[C@@H](C(=O)O)C

Computed Properties

  • Exact Mass: 162.0528
  • Monoisotopic Mass: 162.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • PSA: 83.83
  • LogP: -0.05080

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